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An In-Depth Technical Guide to 1-Chloro-5-isoquinolinesulfonic Acid

Abstract
1-Chloro-5-isoquinolinesulfonic acid is a heterocyclic organic compound that serves as a

valuable intermediate in organic synthesis.[1][2][3] Its molecular framework, featuring a

chlorinated isoquinoline core functionalized with a sulfonic acid group, makes it a versatile

building block for more complex molecules, particularly in the realm of pharmaceutical

development. The chloro-substituted isoquinoline scaffold is a common feature in medicinal

chemistry for the development of novel therapeutic agents.[4] This technical guide provides a

comprehensive overview of the molecular structure, chemical properties, a plausible synthetic

pathway, and expected spectroscopic characteristics of 1-Chloro-5-isoquinolinesulfonic
acid. It also includes detailed experimental protocols and safety information relevant to

researchers, scientists, and drug development professionals.

Molecular Structure and Chemical Properties
1-Chloro-5-isoquinolinesulfonic acid possesses a bicyclic aromatic system consisting of a

benzene ring fused to a pyridine ring (the isoquinoline core). A chlorine atom is substituted at

the C1 position, and a sulfonic acid group (-SO₃H) is attached at the C5 position. This

substitution pattern defines its reactivity and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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